2-(1H-indol-3-yl)ethanimidamide

• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 2-(1H-indol-3-yl)ethanimidamide
• InChI: InChI=1S/C10H11N3/c11-10(12)5-7-6-13-9-4-2-1-3-8(7)9/h1-4,6,13H,5H2,(H3,11,12)
• InChI Key: GXFFJBLDPMTOJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CC(=N)N

Description

2-(1H-Indol-3-yl)ethanimidamide is a nitrogen-rich heterocyclic compound featuring an indole core substituted at the 3-position with an ethanimidamide group. This structure combines the aromaticity and biological relevance of indole derivatives with the reactive amidine moiety, making it a candidate for pharmacological and agrochemical applications.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table highlights key structural analogs, their molecular properties, and distinguishing features:

Compound Name	Molecular Formula	Molecular Weight	Core Structure	Substituent Position/Group	Key Spectral or Structural Data
2-(1H-Indol-3-yl)ethanimidamide (Target)	C₁₀H₁₂N₄	188.23	Indole	3-position: ethanimidamide	Inferred: Amidinic NH₂ and aromatic protons expected in NMR
N-Carbamimidoyl-2-(1H-indol-1-yl)acetamide (5)	C₁₁H₁₂N₄O	216.9 ([M+H]⁺)	Indole	1-position: carbamimidoyl-acetamide	¹H-NMR (CD₃OD): δ 7.65–7.62 (d, J = 7.5 Hz, 1H), 4.79 (s, 2H)
2-(2,3-Dihydro-1H-indol-1-yl)ethanimidamide hydrochloride	C₁₀H₁₄ClN₃	211.69	Dihydroindole	1-position: ethanimidamide	Reduced aromaticity; HCl salt enhances solubility
2-(1,3-Dioxoisoindol-2-yl)ethanimidamide	C₁₀H₉N₃O₂	203.20	Isoindole-1,3-dione	Ethanimidamide fused to dione	SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=N)N

Key Observations:

• Isoindole-1,3-dione (): The dione moiety introduces electron-withdrawing effects, enhancing electrophilicity at the amidine group .

Reactivity Trends:

• Ethanimidamide groups are highly reactive toward nucleophiles due to the amidine’s dual NH₂ groups, enabling interactions with biological targets (e.g., enzymes or receptors).

Physicochemical and Spectral Properties

• NMR Profiles :
  • Compound 5 (indole-1 substitution): Downfield shifts (δ ~7.6 ppm) for indole protons and distinct acetamide methylene signals (δ 4.79 ppm) .
  • Target Compound (inferred): Aromatic protons near δ 7.0–7.6 ppm and amidine NH₂ signals (~δ 6.5–7.0 ppm) expected.
• Mass Spectrometry : Compound 5 shows [M+H]⁺ at m/z 216.9, while the isoindole derivative () has a molecular ion consistent with m/z 203.2 .